8-fluoro-2-(thiophene-3-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one

• IUPAC Name: 13-fluoro-5-(thiophene-3-carbonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• InChI: InChI=1S/C16H12FN3O2S/c17-11-1-2-14-18-13-3-5-19(15(21)10-4-6-23-9-10)8-12(13)16(22)20(14)7-11/h1-2,4,6-7,9H,3,5,8H2
• InChI Key: FTBFRWKEYZVYDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C=CC(=CN3C2=O)F)C(=O)C4=CSC=C4
• Molecular Formula: C16H12FN3O2S
• Molecular Weight: 329.4 g/mol
• CAS No.: 2034508-12-6

Description

8-fluoro-2-(thiophene-3-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is a useful research compound. Its molecular formula is C16H12FN3O2S and its molecular weight is 329.35. The purity is usually 95%.
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Scientific Research Applications

Nuclear Magnetic Resonance (NMR) Studies

Studies have utilized bicyclic thiophene derivatives for detailed nuclear magnetic resonance (NMR) investigations. These studies highlight the utility of such compounds in elucidating structural and dynamic aspects of molecules through NMR spectroscopy, including the observation of through-space hydrogen-fluorine (H–F) coupling over seven bonds. This application is crucial for understanding the molecular architecture and interactions within complex organic compounds (Hirohashi, Inaba, & Yamamoto, 1975; Hirohashi, Inaba, & Yamamoto, 1976).

Crystal Structure Analysis

The crystal structure analysis of thiophene derivatives provides critical information on molecular conformation, crystal packing, and intermolecular interactions. This knowledge is essential for the design and development of new materials and pharmaceuticals. For instance, the crystal structure of ethyl 5-(3-fluorophenyl)-2-[(4-fluorophenyl)methylidene]-7-methyl-3-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate was determined, showcasing the compound's conformation and intermolecular hydrogen bonding patterns (Krishnamurthy, Nagarajaiah, & Begum, 2014).

Synthesis and Thermal Properties

The synthesis and thermal properties of fluorouracil derivatives, such as (5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl) methyl thiophene-2-carboxylate, have been explored. These studies contribute to the pharmaceutical industry by providing insights into the stability and suitability of compounds under different conditions, which is crucial for drug formulation and storage (Hu Miaolin, 2009).

Fluorescence and Imaging Applications

Research on fluorinated and sulfonated N,N′-carbonyl-bridged dipyrrinones illustrates the potential of thiophene derivatives in fluorescence and imaging applications. These compounds serve as cholephilic fluorescence and ^19F MRI imaging agents, offering new avenues for medical diagnostics and research (Boiadjiev, Woydziak, McDonagh, & Lightner, 2006).